Cas no 902950-92-9 (N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine)

• Product Name: N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine
• CAS No: 902950-92-9
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• CID: 5447611
• Update Time: 2025-05-24

N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-(4-ethylphenyl)sulfonyl-6-methylquinolin-4-amine
• N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine

• Inchi： 1S/C26H26N2O2S/c1-5-20-8-11-22(12-9-20)31(29,30)25-16-27-24-13-6-17(2)14-23(24)26(25)28-21-10-7-18(3)19(4)15-21/h6-16H,5H2,1-4H3,(H,27,28)
• InChI Key： UHTUTEFMZPGRGR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(NC2=CC=C(C)C(C)=C2)=C(S(C2=CC=C(CC)C=C2)(=O)=O)C=1

Additional information on N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine

Introduction to N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine (CAS No. 902950-92-9)

N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine, identified by its CAS number 902950-92-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a quinoline core, combined with substituents such as 3,4-dimethylphenyl and 4-ethylbenzenesulfonyl, suggests that this compound may exhibit properties such as inhibitory activity against specific enzymes or receptors. These features make it a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in quinoline derivatives due to their potential applications in treating various diseases, including infectious diseases and cancer. The structural features of N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine align well with the criteria for designing molecules with enhanced pharmacological activity. Specifically, the quinoline scaffold is known to interact with biological targets in ways that can modulate disease pathways.

The synthesis of N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 3,4-dimethylphenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach target sites within the body. Similarly, the 4-ethylbenzenesulfonyl moiety introduces a sulfonamide group, which is often associated with potent biological activity in pharmaceuticals.

The potential applications of N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine extend to several areas of medical research. For instance, quinoline derivatives have shown promise in the development of antimalarial drugs, and modifications to the quinoline core can lead to compounds with enhanced efficacy against drug-resistant strains of parasites. Additionally, this class of compounds has been explored for their anti-inflammatory and anticancer properties.

In vitro studies have begun to shed light on the biological activity of N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The specific mechanisms by which it exerts these effects are still under investigation but preliminary findings are encouraging for further exploration.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations are increasingly being used to predict how N-(3,4-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-6-methylquinolin-4-amine might interact with proteins and other biomolecules. These approaches can help researchers identify potential binding sites and optimize the compound's structure for improved efficacy.

The synthesis and characterization of N-(3,4-dimethylethylphenyl-)
- - -- -- -- - - - -- -- -- - -- - -- - -- - -- --- - - -- --- --- --- --- --- --- --- - --- - --- - --- - --- - --- -